Cas no 25145-36-2 (Urea, N-(4-methylphenyl)-N'-[(1S)-1-phenylethyl]-)

• Product Name: Urea, N-(4-methylphenyl)-N'-[(1S)-1-phenylethyl]-
• CAS No: 25145-36-2
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 1421000
• PubChem ID: 70293274
• Update Time: 2025-04-20

Urea, N-(4-methylphenyl)-N'-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-methylphenyl)-N'-[(1S)-1-phenylethyl]-
• CHEMBL2272228
• SCHEMBL8169526
• DTXSID10741790
• 25145-36-2
• N-(4-Methylphenyl)-N'-[(1S)-1-phenylethyl]urea

• Inchi： 1S/C16H18N2O/c1-12-8-10-15(11-9-12)18-16(19)17-13(2)14-6-4-3-5-7-14/h3-11,13H,1-2H3,(H2,17,18,19)/t13-/m0/s1
• InChI Key： WUGZOMQSZFLEKI-ZDUSSCGKSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.14204
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13